Cas no 7702-55-8 (Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-)
7702-55-8 structure
Product Name:Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-
CAS No:7702-55-8
MF:C20H28N4O9
MW:468.457725524902
CID:580476
PubChem ID:344764
Update Time:2025-04-19
Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-
- [6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4-diacetyloxy-5-(dimethylamino)oxan-2-yl]methyl acetate
- NSC401854
- 7702-55-8
- DTXSID00322698
- NSC-401854
-
- Inchi: 1S/C20H28N4O9/c1-10(25)21-15-7-8-24(20(29)22-15)19-16(23(5)6)18(32-13(4)28)17(31-12(3)27)14(33-19)9-30-11(2)26/h7-8,14,16-19H,9H2,1-6H3,(H,21,22,25,29)
- InChI Key: KDNPNQTWHNAAJO-UHFFFAOYSA-N
- SMILES: O1C(COC(C)=O)C(C(C(C1N1C(N=C(C=C1)NC(C)=O)=O)N(C)C)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 468.186
- Monoisotopic Mass: 468.186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 870
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 153Ų
Experimental Properties
- Density: 1.39
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.584
Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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